Cas no 1267373-54-5 ((5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1267373-54-5
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5948599
• PubChem ID: 82205114
• Update Time: 2025-05-22

(5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine
• EN300-1278042
• 1267373-54-5

• Inchi： 1S/C8H16N4/c1-3-5-12-8(4-2)7(6-9)10-11-12/h3-6,9H2,1-2H3
• InChI Key： JMYMPUUMNQVGSO-UHFFFAOYSA-N
• SMILES： N1(CCC)C(=C(CN)N=N1)CC

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine (CAS No. 1267373-54-5)

The compound (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine, identified by the CAS registry number 1267373-54-5, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely studied for their diverse chemical properties and reactivity. The presence of the triazole ring in this molecule contributes to its stability and reactivity, making it a valuable compound in organic synthesis and material science.

The molecular structure of (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine features a triazole ring substituted with ethyl and propyl groups at positions 5 and 1, respectively. The methanamine group attached to the triazole ring further enhances its functional versatility. This combination of substituents not only influences the physical properties of the compound but also opens up possibilities for its use in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of similar triazole derivatives as scaffolds for developing new drug candidates targeting various diseases. The unique electronic properties of the triazole ring allow for interactions with biological targets, making it a promising structure for drug discovery.

In addition to its role in drug design, (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine has shown potential in polymer chemistry. The ability of triazole rings to form stable covalent bonds through click chemistry reactions has led to their incorporation into polymeric materials with enhanced mechanical and thermal properties. This application underscores the importance of understanding the chemical reactivity and functionalization of such compounds.

From a synthetic perspective, the preparation of (5-Ethyl-1-Propyl-1H-1,2,3-Triazol-4-Yl)Methanamine involves a combination of nucleophilic substitution and cyclization reactions. The synthesis pathway typically begins with the formation of an intermediate azide or acetylene derivative, followed by copper-catalyzed click chemistry to form the triazole ring. The subsequent introduction of substituents like ethyl and propyl groups is achieved through alkylation or alkyne metathesis reactions.

The physicochemical properties of this compound are equally intriguing. Its solubility in organic solvents and moderate stability under ambient conditions make it suitable for various laboratory applications. Furthermore, computational studies have revealed that the molecule exhibits interesting electronic transitions in the UV-vis spectrum, which could be exploited in optoelectronic materials.

In terms of toxicity and environmental impact, preliminary studies suggest that (5-Ethyl-1-propyl... (CAS No. 1267373...) is relatively non-toxic under standard experimental conditions. However, further research is needed to fully understand its long-term effects on biological systems and ecosystems.

Looking ahead, the development of novel synthetic methods for this compound could open new avenues for its large-scale production. Moreover, exploring its applications in green chemistry and sustainable materials could position it as an important building block in future technological advancements.